Cas no 65898-38-6 (Indane-5-carboxylic Acid)

• Product Name: Indane-5-carboxylic Acid
• CAS No: 65898-38-6
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD04038659
• CID: 962769
• PubChem ID: 232841
• Update Time: 2025-10-23

Indane-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Indan-5-carboxylic acid
• 1H-INDENE-5-CARBOXYLIC ACID,2,3-DIHYDRO
• 2,3-dihydro-1H-indene-5-carboxylic acid
• indane-5-carboxylic acid
• 5-Indancarbonsaeure
• 5-Indancarboxylic acid
• 5-indanecarboxylic acid
• Indan-5-carbonsaeure
• 1H-Indene-5-carboxylic acid, 2,3-dihydro-
• FOJQJDBJBNEHTO-UHFFFAOYSA-N
• 5-carboxyindane
• Indane-5-carboxylicAcid
• MLS000716633
• HMS2632J06
• HMS1704D15
• NSC76657
• 0113AC
• STK664111
• BBL025870
• SBB010435
• SCHEMBL485369
• EN300-12537
• NSC-76657
• Z85936364
• CS-0130456
• A867574
• CHEMBL1545957
• FS-2513
• DTXSID70283282
• DB-308126
• 65898-38-6
• AKOS000111853
• SY035276
• AM804202
• AE-562/43286929
• SMR000278150
• MFCD04038659
• ALBB-024295
• Indane-5-carboxylic Acid

• MDL： MFCD04038659
• Inchi： 1S/C10H10O2/c11-10(12)9-5-4-7-2-1-3-8(7)6-9/h4-6H,1-3H2,(H,11,12)
• InChI Key： FOJQJDBJBNEHTO-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)CCC2)=O

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Boiling Point: 313.5℃ at 760 mmHg
• PSA: 37.30000
• LogP: 1.87350

Indane-5-carboxylic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on Indane-5-carboxylic Acid

Indane-5-carboxylic Acid: A Comprehensive Overview

Indane-5-carboxylic acid, also known by its CAS number 65898-38-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines the indane framework with a carboxylic acid group. The indane moiety, a bicyclic structure consisting of two fused six-membered rings, provides a rigid and planar surface, while the carboxylic acid group introduces acidic and functional properties. These features make indane-5-carboxylic acid a versatile building block for various applications in synthesis and material design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of indane-5-carboxylic acid. Researchers have explored various methods, including oxidative coupling reactions and cyclization processes, to construct this compound with high yield and purity. For instance, a study published in 2023 demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize indane-5-carboxylic acid from readily available precursors. This approach not only simplifies the synthesis process but also enhances the scalability of the compound for industrial applications.

The properties of indane-5-carboxylic acid make it an attractive candidate for use in pharmaceuticals. Its rigid structure allows for precise control over molecular interactions, which is crucial in drug design. Recent studies have investigated the potential of indane-5-carboxylic acid as a scaffold for developing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. For example, researchers have reported that derivatives of indane-5-carboxylic acid exhibit potent inhibitory activity against histone deacetylases (HDACs), which are implicated in cancer progression.

In addition to its role in drug discovery, indane-5-carboxylic acid has found applications in materials science. The compound's ability to form stable crystalline structures has led to its use in the development of organic semiconductors. A 2023 study highlighted the potential of indane-5-carboxylic acid-based materials for use in flexible electronics due to their excellent charge transport properties and thermal stability. These findings underscore the importance of exploring novel materials derived from this compound for next-generation electronic devices.

The environmental impact of synthesizing and using indane-5-carboxylic acid has also been a topic of recent research. Scientists have developed green chemistry approaches to minimize waste and reduce energy consumption during its production. For instance, solvent-free synthesis methods and catalytic systems have been employed to achieve sustainable production of indane-5-carboxylic acid. These efforts align with global initiatives to promote environmentally friendly chemical processes.

In conclusion, CAS No 65898-38-6, or indane-5-carboxylic acid, stands as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations in chemistry and materials science is expected to grow significantly.